N-benzyl-3-((4-chlorophenyl)sulfonyl)-6-methylquinolin-4-amine
Description
N-benzyl-3-((4-chlorophenyl)sulfonyl)-6-methylquinolin-4-amine, also known as BCQ, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BCQ is a member of the quinoline family, and its unique chemical structure makes it a promising candidate for various biomedical applications.
Scientific Research Applications
Synthetic Methodologies
Electrophilic Amination and Heterocycle Formation : Electrophilic amination of Grignard reagents using O-sulfonyloximes leads to the synthesis of primary amines and various cyclic imines. This process facilitates the generation of nitrogen-containing heterocycles such as pyrroles, pyridines, and isoquinolines through Pd-catalyzed reactions, demonstrating the utility of N-benzyl-3-((4-chlorophenyl)sulfonyl)-6-methylquinolin-4-amine in synthesizing azaheterocycles (Koichi Narasaka, 2003).
α-Amidoalkylation for Tetrahydroisoquinoline Derivatives : The compound serves as a precursor in α-amidoalkylation reactions, facilitating the efficient synthesis of tetrahydroisoquinoline derivatives. This alternative synthesis approach offers advantages in terms of reaction yields and time efficiency compared to conventional methods (S. Manolov et al., 2013).
Potential Biological Activities
Antimicrobial Agents : New quinazolines synthesized from derivatives of N-benzyl-3-((4-chlorophenyl)sulfonyl)-6-methylquinolin-4-amine have shown potential as antimicrobial agents. These compounds exhibited significant antibacterial and antifungal activities against a range of pathogens, highlighting their potential in developing new antimicrobial treatments (N. Desai et al., 2007).
Antimalarial Activity : Benzene and isoquinoline sulfonamide derivatives, structurally related to N-benzyl-3-((4-chlorophenyl)sulfonyl)-6-methylquinolin-4-amine, have demonstrated antimalarial activity against Plasmodium falciparum in vitro. These findings suggest the potential application of such compounds in the development of new antimalarial drugs (Maloy Kumar Parai et al., 2008).
properties
IUPAC Name |
N-benzyl-3-(4-chlorophenyl)sulfonyl-6-methylquinolin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19ClN2O2S/c1-16-7-12-21-20(13-16)23(26-14-17-5-3-2-4-6-17)22(15-25-21)29(27,28)19-10-8-18(24)9-11-19/h2-13,15H,14H2,1H3,(H,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONEOMBRKBKNQDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC=C(C=C3)Cl)NCC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-3-((4-chlorophenyl)sulfonyl)-6-methylquinolin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid](/img/structure/B2878598.png)
![2-((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(3-chlorophenyl)acetamide](/img/structure/B2878601.png)
![{[3-(Furan-2-ylcarbonyl)-1-benzofuran-5-yl]oxy}acetic acid](/img/structure/B2878603.png)
![2-[4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-5-chloropyrimidine](/img/structure/B2878606.png)
![4-[(2-Chloro-6-fluorobenzyl)oxy]-3-ethoxy-5-iodobenzoic acid](/img/structure/B2878609.png)
![3-(4-tert-butylphenyl)sulfonyl-N-(4-methylphenyl)triazolo[1,5-a]quinazolin-5-amine](/img/structure/B2878611.png)
![N-[(furan-3-yl)methyl]-11-oxo-N-[2-(thiophen-2-yl)ethyl]-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide](/img/structure/B2878614.png)
![1'-(5,7-Dioxo-6-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-2-yl)-1,4'-bipiperidine-4'-carboxamide](/img/structure/B2878617.png)
![2-(2-Imidazo[2,1-b]thiazol-6-yl-ethyl)-isoindole-1,3-dione](/img/structure/B2878620.png)
![1-(phenylsulfonyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine](/img/structure/B2878621.png)